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Compound of Interest

Compound Name: Tiprenolol

Cat. No.: B1202185

For Immediate Release

This technical guide provides an in-depth overview of Tiprenolol, a beta-adrenergic receptor
antagonist. The information is intended for researchers, scientists, and professionals in drug
development, offering key data on its chemical properties, mechanism of action, and analytical
methodologies.

Core Chemical and Physical Properties

Tiprenolol is chemically described as 1-(2-Methylsulfanylphenoxy)-3-(propan-2-
ylamino)propan-2-ol.[1] Its fundamental properties are summarized in the table below.
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Property Value Source
Chemical Formula C13H21NO2S [1112]
Molar Mass 255.38 g/mol [1][2]
CAS Number 26481-51-6

XLogP3 2.2

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count

Rotatable Bond Count 7

Topological Polar Surface Area  66.8 A2

Complexity 202

Mechanism of Action: Beta-Adrenergic Blockade

Tiprenolol functions as a beta-adrenergic receptor antagonist. It competitively inhibits the
binding of endogenous catecholamines, such as epinephrine and norepinephrine, to beta-
adrenergic receptors. This blockade is particularly significant in the cardiovascular system.

The downstream effects of this receptor blockade are a reduction in heart rate, blood pressure,
and cardiac contractility. By mitigating the effects of catecholamines, Tiprenolol decreases
myocardial oxygen demand.

The signaling pathway initiated by beta-adrenergic receptor activation, and consequently
inhibited by Tiprenolol, is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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